Cas no 577776-05-7 (1H-Benzimidazole-5-carboxylic acid, 2-(cyanomethyl)-, ethyl ester)

• Product name: 1H-Benzimidazole-5-carboxylic acid, 2-(cyanomethyl)-, ethyl ester
• CAS No: 577776-05-7
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 1606643

1H-Benzimidazole-5-carboxylic acid, 2-(cyanomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid, 2-(cyanomethyl)-, ethyl ester
• 1H-Benzimidazole-6-carboxylic acid, 2-(cyanomethyl)-, ethyl ester

• Inchi： 1S/C12H11N3O2/c1-2-17-12(16)8-3-4-9-10(7-8)15-11(14-9)5-6-13/h3-4,7H,2,5H2,1H3,(H,14,15)
• InChI Key： IGTWCTIRZZLXNE-UHFFFAOYSA-N
• SMILES： C1(CC#N)NC2=CC(C(OCC)=O)=CC=C2N=1

Computed Properties

• Exact Mass: 229.08523

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 490.9±25.0 °C(Predicted)
• PSA: 78.77
• pka: 9.61±0.10(Predicted)